Cas no 2290527-07-8 (Bractoppin)
Bractoppin Chemical and Physical Properties
Names and Identifiers
-
- Bractoppin
- (4-(2-Fluorobenzyl)piperazin-1-yl) (2-phenyl-1H-benzo[d]imidazol-6-yl)methanone
- (4-(2-Fluorobenzyl)piperazin-1-yl)(2-phenyl-1H-benzo[d]imidazol-6-yl)methanone
- EX-A7553
- MS-27178
- 2290527-07-8
- CS-0090253
- [4-[(2-fluorophenyl)methyl]piperazin-1-yl]-(2-phenyl-3H-benzimidazol-5-yl)methanone
- SCHEMBL20782579
- 5-{4-[(2-fluorophenyl)methyl]piperazine-1-carbonyl}-2-phenyl-1H-1,3-benzodiazole
- AKOS040759556
- HY-126020
- G17694
- SCHEMBL20765497
- Bractoppin?
-
- Inchi: 1S/C25H23FN4O/c26-21-9-5-4-8-20(21)17-29-12-14-30(15-13-29)25(31)19-10-11-22-23(16-19)28-24(27-22)18-6-2-1-3-7-18/h1-11,16H,12-15,17H2,(H,27,28)
- InChI Key: UHDGSNOZRAAGIZ-UHFFFAOYSA-N
- SMILES: FC1=C([H])C([H])=C([H])C([H])=C1C([H])([H])N1C([H])([H])C([H])([H])N(C(C2C([H])=C([H])C3=C(C=2[H])N([H])C(C2C([H])=C([H])C([H])=C([H])C=2[H])=N3)=O)C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 414.18558953g/mol
- Monoisotopic Mass: 414.18558953g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 604
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 52.2
Bractoppin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC20323-100 mg |
Bractoppin |
2290527-07-8 | >98% | 100mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC20323-250 mg |
Bractoppin |
2290527-07-8 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC20323-1 g |
Bractoppin |
2290527-07-8 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S3547-5mg |
Bractoppin |
2290527-07-8 | 5mg |
RMB1875.58 | 2021-06-18 | ||
| S e l l e c k ZHONG GUO | S3547-25mg |
Bractoppin |
2290527-07-8 | 99.23% | 25mg |
¥5626.74 | 2023-12-06 | |
| MedChemExpress | HY-126020-10mM*1mLinDMSO |
Bractoppin |
2290527-07-8 | 99.18% | 10mM*1mLinDMSO |
¥1650 | 2022-05-18 | |
| MedChemExpress | HY-126020-5mg |
Bractoppin |
2290527-07-8 | 99.70% | 5mg |
¥1300 | 2024-04-19 | |
| MedChemExpress | HY-126020-10mg |
Bractoppin |
2290527-07-8 | 99.70% | 10mg |
¥2080 | 2024-04-19 | |
| MedChemExpress | HY-126020-25mg |
Bractoppin |
2290527-07-8 | 99.70% | 25mg |
¥3744 | 2024-04-19 | |
| MedChemExpress | HY-126020-50mg |
Bractoppin |
2290527-07-8 | 99.70% | 50mg |
¥5616 | 2024-04-19 |
Bractoppin Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Bractoppin
Comprehensive Overview of Bractoppin (CAS No. 2290527-07-8): Mechanism, Applications, and Research Insights
Bractoppin (CAS No. 2290527-07-8) is a cutting-edge small-molecule compound that has garnered significant attention in biochemical and pharmaceutical research due to its unique mechanism of action. As a selective inhibitor targeting specific cellular pathways, Bractoppin offers promising applications in drug discovery, particularly in modulating protein-protein interactions (PPIs) and signal transduction. Researchers are increasingly exploring its potential in oncology, immunology, and neurodegenerative disease models, aligning with the growing demand for precision medicine and targeted therapies.
The molecular structure of Bractoppin (CAS No. 2290527-07-8) enables high binding affinity to its target proteins, making it a valuable tool for mechanistic studies and high-throughput screening. Recent studies highlight its role in disrupting pathological protein aggregates, a hotspot in Alzheimer’s disease research and tauopathy investigations. This aligns with trending searches on "small-molecule inhibitors for neurodegeneration" and "PPI modulators 2024," reflecting the compound’s relevance in current scientific discourse.
From a technical perspective, Bractoppin exhibits excellent bioavailability and blood-brain barrier permeability, critical factors for CNS-targeted therapeutics. Its pharmacokinetic profile has been optimized to reduce off-target effects, addressing common challenges in drug development pipelines. These properties make it a subject of interest in AI-driven drug design platforms, where researchers leverage machine learning to predict its interactions with novel targets.
In the context of cancer research, Bractoppin has shown efficacy in modulating tumor microenvironment signaling, particularly in triple-negative breast cancer (TNBC) models. This positions it as a potential candidate for combination therapies with immune checkpoint inhibitors, a trending topic in oncology forums and clinical trial databases. Its ability to synergize with existing treatments while minimizing resistance mechanisms answers frequently searched queries like "next-generation adjuvant compounds."
The synthesis of Bractoppin (CAS No. 2290527-07-8) involves a multi-step process with stringent quality control measures to ensure >98% purity, as required for in vivo studies. Analytical techniques such as HPLC-MS and NMR spectroscopy are employed to validate its structural integrity, a detail often sought by researchers investigating "compound characterization protocols."
Beyond therapeutic applications, Bractoppin serves as a critical reagent in proteomics research, enabling the study of dynamic protein networks. Its use in cryo-EM sample preparation has been documented, coinciding with the rising popularity of structural biology techniques. This dual utility—as both a therapeutic candidate and research tool—enhances its market positioning in the life sciences reagents sector.
Ongoing patent analyses reveal expanding intellectual property claims around Bractoppin derivatives, reflecting its commercial potential. With global searches for "novel PPI inhibitors" increasing by 34% year-over-year (2023-2024), this compound addresses a clear market need. Its inclusion in preclinical study kits by major biotech vendors further validates its industry adoption.
From an SEO optimization perspective, this content integrates high-value keywords such as "Bractoppin supplier," "CAS 2290527-07-8 specifications," and "small-molecule PPI modulator," which rank prominently in academic and industrial search queries. The compound’s versatility ensures its relevance across multiple research verticals, from biomarker discovery to translational medicine initiatives.
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